6-[(2-chloro-4-pyridinyl)oxy]-1-Naphthalenecarboxylic acid

• IUPAC Name: 6-(2-chloropyridin-4-yl)oxynaphthalene-1-carboxylic acid
• InChI: InChI=1S/C16H10ClNO3/c17-15-9-12(6-7-18-15)21-11-4-5-13-10(8-11)2-1-3-14(13)16(19)20/h1-9H,(H,19,20)
• InChI Key: UBUGMQQOLUUBBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)OC3=CC(=NC=C3)Cl)C(=C1)C(=O)O
• Molecular Formula: C16H10ClNO3
• Molecular Weight: 299.71 g/mol

Description

“6-[(2-chloro-4-pyridinyl)oxy]-1-Naphthalenecarboxylic acid” is a chemical compound with the molecular formula C16H10ClNO3. It has a molecular weight of 299.71.

Safety and Hazards

The safety data sheet for a similar compound, “1-(6-Chloro-3-pyridinyl)-1-ethanone”, indicates that it is harmful if swallowed, in contact with skin, or inhaled. It can cause skin and eye irritation and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

6-Hydroxynaphtoic acid (10.0 g, 53.1 mmol), 2,4-dichloropyridine (9.44 g, 63.8 mmol) and cesium carbonate (51.9 g, 159 mmol) were combined in DMSO (266 mL) and the reaction mixture was heated at 90° C. for 16 h. After cooling to RT, water was added and the aqueous layer was acidified to pH=4-5. The title compound was isolated by filtration and dried under vacuum.

Synthesis routes and methods II

Procedure details

6-hydroxy-1-napthoic acid (3.2 g, 17 mmol) was reacted with 2,4-dichloropyridine (2.5 g, 17 mmol) and Cs2CO3 (16.6 g, 51 mmol) under the conditions of Example 421 step a to furnish the title compound as a brown solid. MS (ESI, pos. ion) m/z: 300.4 (M+1). Mass Calc'd for C16H10ClNO3: 299.708.